Cas no 2206607-39-6 (5-Bromo-2-chloronicotinic acid 2,5-dioxopyrrolidin-1-yl ester)

• Product Name: 5-Bromo-2-chloronicotinic acid 2,5-dioxopyrrolidin-1-yl ester
• CAS No: 2206607-39-6
• MF: C₁₀H₆BrClN₂O₄
• MW: 333.522640705109
• MDL: MFCD31539519
• CID: 4784499
• Update Time: 2025-05-26

5-Bromo-2-chloronicotinic acid 2,5-dioxopyrrolidin-1-yl ester Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-chloronicotinic acid 2,5-dioxopyrrolidin-1-yl ester
• (2,5-dioxopyrrolidin-1-yl) 5-bromo-2-chloropyridine-3-carboxylate
• 5-Bromo-2-chloro-nicotinic acid 2,5-dioxo-pyrrolidin-1-yl ester

• MDL： MFCD31539519
• Inchi： 1S/C10H6BrClN2O4/c11-5-3-6(9(12)13-4-5)10(17)18-14-7(15)1-2-8(14)16/h3-4H,1-2H2
• InChI Key： BOFQGLLYIDKLFO-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)C(=O)ON1C(CCC1=O)=O)Cl

Computed Properties

• Exact Mass: 331.91995 g/mol
• Monoisotopic Mass: 331.91995 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 333.52
• XLogP3: 1.5
• Topological Polar Surface Area: 76.6

Additional information on 5-Bromo-2-chloronicotinic acid 2,5-dioxopyrrolidin-1-yl ester

5-Bromo-2-chloronicotinic acid 2,5-dioxopyrrolidin-1-yl ester: A Comprehensive Overview

The compound 5-Bromo-2-chloronicotinic acid 2,5-dioxopyrrolidin-1-yl ester, also known by its CAS number NO2206607-39-6, is a highly specialized organic compound with significant applications in the fields of pharmacology and material science. This compound is characterized by its unique chemical structure, which combines a bromine atom at the 5-position and a chlorine atom at the 2-position on the nicotinic acid moiety. The ester group, derived from 2,5-dioxopyrrolidine, further enhances its chemical reactivity and functional versatility.

Recent studies have highlighted the potential of 5-Bromo-2-chloronicotinic acid 2,5-dioxopyrrolidin-1-yl ester in drug discovery. Researchers have found that this compound exhibits promising activity against various enzymes involved in metabolic disorders. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can inhibit the activity of certain kinases with high specificity. This makes it a valuable lead compound for developing new therapeutic agents targeting diseases such as cancer and neurodegenerative disorders.

In addition to its pharmacological applications, NO2206607-39-6 has also been explored for its role in materials science. The compound's ability to form stable complexes with metal ions has led to its use in the synthesis of coordination polymers. These polymers exhibit unique optical and electronic properties, making them suitable for applications in sensors and optoelectronic devices.

The synthesis of 5-Bromo-2-chloronicotinic acid 2,5-dioxopyrrolidin-1-yl ester involves a multi-step process that requires precise control over reaction conditions. The first step typically involves the preparation of the nicotinic acid derivative through bromination and chlorination reactions. This is followed by esterification with 2,5-dioxopyrrolidine to form the final product. Recent advancements in catalytic methods have improved the yield and purity of this synthesis process, making it more feasible for large-scale production.

The structural features of this compound contribute significantly to its reactivity and selectivity. The presence of electron-withdrawing groups such as bromine and chlorine enhances the electrophilic character of the molecule, making it more susceptible to nucleophilic attacks. This property is exploited in various organic transformations where controlled reactivity is crucial.

In conclusion, 5-Bromo-2-chloronicotinic acid 2,5-dioxopyrrolidin-1-yl ester (CAS NO2206607-39-6) is a versatile compound with diverse applications across multiple scientific disciplines. Its unique chemical properties and recent research findings underscore its potential as a valuable tool in drug development and materials science. As ongoing studies continue to uncover new insights into its functionality, this compound is poised to play an increasingly important role in advancing scientific innovation.